Cas no 59845-58-8 (2-Propenoic acid, 3-(2-fluorophenyl)-, methyl ester)

• Product Name: 2-Propenoic acid, 3-(2-fluorophenyl)-, methyl ester
• CAS No: 59845-58-8
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 1617262
• PubChem ID: 1481672
• Update Time: 2025-04-21

2-Propenoic acid, 3-(2-fluorophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2-fluorophenyl)-, methyl ester
• methyl 3-(2-fluorophenyl)prop-2-enoate
• HEGMSNMENPDWJB-UHFFFAOYSA-N
• D84598
• 59845-58-8
• Methyl 2-fluorocinnamate
• AKOS030240556
• DTXSID60363229

• Inchi： 1S/C10H9FO2/c1-13-10(12)7-6-8-4-2-3-5-9(8)11/h2-7H,1H3
• InChI Key： HEGMSNMENPDWJB-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C=CC(=O)OC

Computed Properties

• Exact Mass: 180.05867
• Monoisotopic Mass: 180.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters